N~2~-benzyl-N~1~-(4-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide

• IUPAC Name: 2-[benzyl-(4-fluorophenyl)sulfonylamino]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H23FN2O4S/c1-2-30-21-12-10-20(11-13-21)25-23(27)17-26(16-18-6-4-3-5-7-18)31(28,29)22-14-8-19(24)9-15-22/h3-15H,2,16-17H2,1H3,(H,25,27)
• InChI Key: JWRYTXKKSIGBQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C23H23FN2O4S
• Molecular Weight: 442.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzyl group, the ethoxyphenyl group, the fluorophenylsulfonyl group, and the glycinamide group. The exact synthesis pathway would depend on the specific reactions used and the order in which the groups are added to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with the various groups attached to each other in a specific arrangement. The benzyl, ethoxyphenyl, fluorophenylsulfonyl, and glycinamide groups would each contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. For example, the benzyl group might undergo reactions such as free radical bromination or nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, it might be toxic or hazardous if ingested, inhaled, or in contact with the skin. Proper safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. For example, it might be investigated for use in pharmaceuticals, materials science, or other areas.